Cas no 185099-68-7 (8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene)

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene structure

185099-68-7 structure

Product Name:8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene

CAS No:185099-68-7

MF:C₁₃H₁₈NO₅F₃S

MW:357.34592

MDL:MFCD22690661

CID:1027856

PubChem ID:22648094

Update Time:2024-10-31

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties

Names and Identifiers

- 8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene
- (1R,5S)-tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate
- 8-Boc-3-(trifluoromethylsulfonyloxy)
- tert-butyl-3-(trifluoroMethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- 8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid,3-[[(trifluoroMethyl)sulfonyl]oxy]-, 1,1-diMethylethyl ester
- 3-trifluoromethanesulfonyloxy-8-aza-bicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- 8-Boc-8-azabicyclo[3.2.1]oct-2-en-3-yl Trifluoromethanesulfonate
- 3-trifluoromethanesulfonyloxy-8-azabicyclo[3.2.1]-oct-2-ene-8-carboxylic acid tert-butyl ester
- SY047654
- DTXSID40627316
- 3-trifluoromethanesulfonyloxy-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- SCHEMBL29336
- 185099-68-7
- tert-butyl 3-{[(trifluoromethyl)sulfonyl]oxy}-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- DS-13686
- DB-065513
- J-519365
- CS-0448733
- tert-butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate
- AKOS025311330
- tert-Butyl 3-[(trifluoromethanesulfonyl)oxy]-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- MFCD22380006
- AKOS015920380
- -8-azabicyclo[3.2.1]oct-3-ene
- MDL： MFCD22690661
- Inchi： InChI=1S/C13H18F3NO5S/c1-12(2,3)21-11(18)17-8-4-5-9(17)7-10(6-8)22-23(19,20)13(14,15)16/h6,8-9H,4-5,7H2,1-3H3
- InChI Key： CJDKVEWDWXIBSM-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)N1C2CCC1CC(=C2)OS(=O)(=O)C(F)(F)F

Computed Properties

Exact Mass: 357.08600
Monoisotopic Mass: 357.086
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 615
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.3A^2
XLogP3: 2.9

Experimental Properties

Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
PSA: 81.29000
LogP: 3.92700

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Sealed in dry,2-8°C(BD164632)

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM203085-5g	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	97%	5g	$430	2021-08-04
Chemenu	CM203085-10g	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	97%	10g	$774	2021-08-04
Chemenu	CM203085-25g	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	97%	25g	$1858	2021-08-04
Chemenu	CM203085-5g	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	97%	5g	$***	2023-03-30
abcr	AB437521-1 g	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene; .	185099-68-7		1g	€224.40	2023-04-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845410-250mg	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	97%	250mg	565.00	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B81270-250mg	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	-	250mg	￥788.0	2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B81270-50mg	8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene	185099-68-7	-	50mg	￥268.0	2022-10-09
eNovation Chemicals LLC	Y1197209-1g	8-Boc-8-azabicyclo[3.2.1]oct-2-en-3-yl Trifluoromethanesulfonate	185099-68-7	95%	1g	$590	2024-07-20
eNovation Chemicals LLC	Y0976448-10g	(1R,5S)-tert-Butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate	185099-68-7	95%	10g	$955	2024-08-03

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Production Method

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Related Literature

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Cas no 185099-68-7 (8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene)

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Security Information

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Pricemore >>

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Production Method

8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Related Literature

Related Categories

185099-68-7 (8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene) Related Products